Cas no 79953-80-3 (Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-)

Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]- structure
79953-80-3 structure
Product Name:Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-
CAS No:79953-80-3
MF:C31H41N2O2
MW:473.66944861412
CID:563899
PubChem ID:5487565
Update Time:2025-04-19

Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazolium,3-heptyl-2-[3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]-
    • Benzoxazolium, 3-heptyl-2-(3-(3-heptyl-2(3H)-benzoxazolylidene)-1-propenyl)-
    • (2Z)-3-heptyl-2-[(E)-3-(3-heptyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole
    • 3,3'-diheptyloxycarbocyanine
    • Dioc(7)
    • 79953-80-3
    • 3,3'-Dhpcc
    • Inchi: 1S/C31H41N2O2/c1-3-5-7-9-15-24-32-26-18-11-13-20-28(26)34-30(32)22-17-23-31-33(25-16-10-8-6-4-2)27-19-12-14-21-29(27)35-31/h11-14,17-23H,3-10,15-16,24-25H2,1-2H3/q+1
    • InChI Key: HLNIQNWYAZOTRE-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2[N+](=C1/C=C/C=C1/N(C2C=CC=CC=2O/1)CCCCCCC)CCCCCCC

Computed Properties

  • Exact Mass: 473.317
  • Monoisotopic Mass: 473.317
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 14
  • Complexity: 608
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 10.2
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